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Compound of Interest

Compound Name: S65487

Cat. No.: B8199037

Get Quote

For researchers, scientists, and drug development professionals handling S65487, a potent

and selective BCL-2 inhibitor, adherence to strict safety protocols is paramount to ensure

personal safety and maintain a secure laboratory environment. This document provides

essential, immediate safety and logistical information, including operational and disposal plans,

based on available safety data.

Personal Protective Equipment (PPE)
When handling S65487, appropriate personal protective equipment must be worn to prevent

skin and eye contact, as well as inhalation.[1] The following table summarizes the required

PPE.
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PPE Category Item Specification

Hand Protection Gloves

Chemically impermeable

gloves.[1] The specific glove

material and thickness should

be selected based on the

solvent being used and after

consulting the glove

manufacturer's compatibility

charts.

Eye/Face Protection Safety Glasses/Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles.

Skin and Body Protection Lab Coat

A standard laboratory coat

should be worn. For

procedures with a higher risk

of splashes, consider a

chemically resistant apron or

coveralls.

Respiratory Protection Not specified

Handling should occur in a

well-ventilated area.[1] If dusts

or aerosols may be generated,

a risk assessment should be

conducted to determine if a

respirator is necessary.

Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of S65487 and the

safety of laboratory personnel.
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Aspect Procedure

Handling

Handle in a well-ventilated place.[1] Avoid the

formation of dust and aerosols.[1] Use non-

sparking tools to prevent fire caused by

electrostatic discharge. Avoid contact with skin

and eyes.

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Keep away from

foodstuff containers or incompatible materials.

First Aid Measures
In the event of exposure to S65487, immediate first aid is crucial. The following table outlines

the recommended procedures.

Exposure Route First Aid Procedure

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Inhalation

If a person is moved to fresh air and is not

breathing, give artificial respiration. Do not use

mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.

Spill and Disposal Procedures
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In case of a spill, immediate and appropriate action must be taken to contain and clean the

area.

Procedure Steps

Spill Cleanup

1. Evacuate personnel to safe areas. 2. Ensure

adequate ventilation. 3. Wear appropriate

personal protective equipment, including

chemical impermeable gloves. 4. Avoid dust

formation. 5. Prevent further spillage or leakage

if it is safe to do so. 6. Do not let the chemical

enter drains. 7. For solid spills, carefully sweep

or scoop up the material. For liquid spills,

absorb with an inert material. 8. Collect the

spilled material and place it in a suitable, labeled

container for disposal.

Disposal

Dispose of waste in accordance with local,

state, and federal regulations. Discharge into

the environment must be avoided.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural flow for responding to a chemical spill of

S65487.
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Disposal & Reporting

Spill Occurs

Alert others in the area

Evacuate the immediate area

Assess the spill size and risk

Don appropriate PPE

Contain the spill with absorbent material

Carefully clean up the spill

Decontaminate the area

Package and label waste

Dispose of waste according to regulations

Report the incident

Click to download full resolution via product page

Figure 1. Workflow for handling a chemical spill of S65487.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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